2-(4-Chloro-2-methylphenoxy)-4-(dimethylamino)nicotinonitrile

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-4-(dimethylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C15H14ClN3O/c1-10-8-11(16)4-5-14(10)20-15-12(9-17)13(19(2)3)6-7-18-15/h4-8H,1-3H3
• InChI Key: XEJVOVDZHOXUAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC2=NC=CC(=C2C#N)N(C)C
• Molecular Formula: C15H14ClN3O
• Molecular Weight: 287.74 g/mol

Description

2-(4-Chloro-2-methylphenoxy)-4-(dimethylamino)nicotinonitrile (CMPD) is an organic compound belonging to the class of phenoxyalkylnitriles. It is a colorless solid with a molecular weight of 274.77 g/mol and a melting point of 164-166 °C. CMPD has been studied extensively due to its potential applications in the fields of chemistry, biochemistry, and pharmacology.

Scientific Research Applications

2-(4-Chloro-2-methylphenoxy)-4-(dimethylamino)nicotinonitrile has been studied extensively due to its potential applications in the fields of chemistry, biochemistry, and pharmacology. In chemistry, this compound has been used as a building block for the synthesis of a variety of organic compounds. In biochemistry, this compound has been used to study the structure and function of enzymes and other proteins. In pharmacology, this compound has been used to study the mechanism of action and biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of 2-(4-Chloro-2-methylphenoxy)-4-(dimethylamino)nicotinonitrile is not fully understood. However, it is believed to interact with proteins in the body, such as enzymes and receptors, in order to produce its effects. This compound has been found to interact with several enzyme systems, including cytochrome P450, monoamine oxidase, and cyclooxygenase.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, anti-allergic, and anti-cancer properties. It has also been found to inhibit the growth of certain bacteria and fungi. In vivo studies have shown that this compound has analgesic, anti-inflammatory, and anti-arrhythmic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(4-Chloro-2-methylphenoxy)-4-(dimethylamino)nicotinonitrile in lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using this compound in lab experiments. One limitation is that this compound is not very stable and can easily decompose in the presence of light or heat. Another limitation is that this compound is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for research on 2-(4-Chloro-2-methylphenoxy)-4-(dimethylamino)nicotinonitrile. One potential direction is to further study the mechanism of action of this compound and its effects on various enzyme systems. Another potential direction is to explore the potential therapeutic applications of this compound, such as its use as an anti-inflammatory or anti-cancer agent. Additionally, further research could be conducted to explore the potential of this compound as a building block for the synthesis of other organic compounds. Finally, research could be conducted to investigate the potential of this compound as a drug delivery vehicle.

Synthesis Methods

2-(4-Chloro-2-methylphenoxy)-4-(dimethylamino)nicotinonitrile can be synthesized by a two-step process involving the reaction of 4-chloro-2-methylphenol with dimethylamine in the presence of a catalyst. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide. The reaction is then followed by the addition of a nitrile-containing reagent such as acrylonitrile or cyanogen bromide. The product is then purified by recrystallization.